Cas no 122333-94-2 (3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid
• CAS No: 122333-94-2
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6175864
• PubChem ID: 12290483
• Update Time: 2025-06-22

3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid
• CS-0275832
• 122333-94-2
• SCHEMBL5680559
• AKOS005217865
• EN300-1196153

• Inchi： 1S/C12H16O4/c1-8(12(13)14)4-9-5-10(15-2)7-11(6-9)16-3/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： FRELPDYZPNNWJO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid

Introduction to 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid (CAS No: 122333-94-2)

3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 122333-94-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenyl ring substituted with methoxy groups at the 3rd and 5th positions, and a branched alkanoyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic moieties makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural motif of 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid positions it as a valuable building block for drug discovery programs. The dimethoxyphenyl group introduces hydrophobicity and electronic properties that can modulate interactions with biological targets, while the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways or signal transduction.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of compounds with methoxy-substituted aromatic rings in modulating inflammatory responses, antioxidant activity, and even neuroprotective effects. For instance, related molecules have been investigated for their role in inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins mediating pain and inflammation. The structural analogs of 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid have shown promise in preclinical models as candidates for non-steroidal anti-inflammatory drug (NSAID) development.

The synthesis of 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and esterification steps to introduce the carboxylic acid functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. The optimization of these synthetic pathways is crucial for large-scale production, ensuring cost-effectiveness and scalability for pharmaceutical applications.

Beyond its potential as a pharmacological intermediate, 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid has applications in material science and chemical research. Its unique physicochemical properties make it suitable for use as a ligand in coordination chemistry or as a precursor for more complex organic frameworks. Researchers are exploring its role in designing metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), where its aromatic structure can contribute to the stability and functionality of these materials.

The pharmacological profile of 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid is under active investigation by academic and industrial researchers. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes by binding to their active sites through hydrogen bonding networks formed between its functional groups and the target residues. Computational modeling techniques have been instrumental in predicting binding affinities and identifying key interactions between this molecule and potential biological targets.

One particularly intriguing aspect of 3-(3,5-dimethoxyphenyl)-2-methylpropanoic acid is its potential role in modulating lipid metabolism. The phenolic moiety has been linked to effects on cholesterol synthesis and transport pathways, making it a candidate for therapies targeting cardiovascular diseases. Additionally, its structural similarity to known bioactive compounds suggests that it may interact with other metabolic enzymes or receptors involved in energy homeostasis.

The safety profile of 122333-94-2 is another critical consideration in its application. While preliminary toxicology studies indicate moderate solubility and moderate bioavailability under certain conditions, further research is necessary to fully assess its acute and chronic effects. Standard safety protocols should be followed during handling to minimize exposure risks associated with its chemical reactivity.

In conclusion,122333-94-2 represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, material science, and chemical synthesis. As research continues to uncover new insights into its properties,122333-94-2 is poised to play an increasingly important role in advancing both academic knowledge and industrial applications.